3-(6-Bromopyridin-2-yl)-3,3-difluoropropanoicacid

• Molecular Formula: C8H6BrF2NO2
• Molecular Weight: 266.04 g/mol
• IUPAC Name: 3-(6-bromopyridin-2-yl)-3,3-difluoropropanoic acid
• InChI: InChI=1S/C8H6BrF2NO2/c9-6-3-1-2-5(12-6)8(10,11)4-7(13)14/h1-3H,4H2,(H,13,14)
• InChI Key: SPVIGKRRRZFLRN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)Br)C(CC(=O)O)(F)F

Description

3-(6-Bromopyridin-2-yl)-3,3-difluoropropanoic acid is a chemical compound that features a bromopyridine moiety and difluoropropanoic acid group

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often require the use of specific reagents and catalysts to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale bromination reactions under controlled conditions to ensure safety and efficiency. The use of automated systems and continuous flow reactors can enhance the scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

3-(6-Bromopyridin-2-yl)-3,3-difluoropropanoic acid can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents to yield reduced forms of the compound.

Substitution: The bromine atom in the pyridine ring can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions often involve specific temperatures, solvents, and catalysts to achieve optimal results .

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxides, reduction may produce reduced derivatives, and substitution can result in various substituted pyridine derivatives .

Scientific Research Applications

3-(6-Bromopyridin-2-yl)-3,3-difluoropropanoic acid has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and in the study of reaction mechanisms.

Biology: The compound can be used in biochemical assays to study enzyme interactions and inhibition.

Industry: The compound can be used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 3-(6-Bromopyridin-2-yl)-3,3-difluoropropanoic acid involves its interaction with specific molecular targets and pathways. The bromopyridine moiety can interact with enzymes and receptors, potentially inhibiting their activity. The difluoropropanoic acid group may enhance the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Similar Compounds

(6-Bromopyridin-2-yl)methanol: This compound shares the bromopyridine moiety but differs in the functional group attached to the pyridine ring.

2-Bromo-5-methylpyridine: Another bromopyridine derivative with a different substitution pattern.

Uniqueness

3-(6-Bromopyridin-2-yl)-3,3-difluoropropanoic acid is unique due to the presence of both bromopyridine and difluoropropanoic acid groups, which confer distinct chemical and biological properties. This combination of functional groups makes it a valuable compound for various research applications .